![molecular formula C21H22ClN5O4 B2598122 ethyl 2-(8-(5-chloro-2-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 877810-51-0](/img/structure/B2598122.png)
ethyl 2-(8-(5-chloro-2-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(8-(5-chloro-2-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H22ClN5O4 and its molecular weight is 443.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activity and Antimicrobial Properties
Research on similar compounds with structural features related to ethyl 2-(8-(5-chloro-2-methylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate has demonstrated their potential biological activities. For instance, compounds derived from 1H-imidazole have been synthesized and evaluated for their antibacterial activity against common bacteria, such as Proteus spp, S. pyogenes, Escherichia coli, and P. aeruginosa, showing promising results when compared to standard antibiotics like Ciprofloxacin and Tetracycline (Khalid A. Al-badrany, A. Mohammed, Yuosra K. Alasadi, 2019).
Chemical Synthesis and Characterization
The synthesis and structural characterization of compounds containing imidazole and purine rings, akin to the structure of this compound, have been extensively studied. These studies provide insights into the chemical properties, synthesis routes, and potential applications of these compounds in medicinal chemistry. For example, the synthesis of new 1,3,4-oxadiazole compounds derived from 1H-imidazole highlights the versatility of imidazole derivatives in synthesizing compounds with potential biological activities (Pratibha Sharma, Shikha Sharma, N. Rane, 2004).
Antitumor and Antiviral Applications
Further research into derivatives of ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, which shares a partial structural similarity with the compound , has revealed their potential in synthesizing pyrazole, thiophene, pyridine, and coumarin derivatives with antitumor activities. This suggests the broader applicability of such compounds in developing new therapeutic agents targeting various cancer cell lines (R. Mohareb, M. S. Gamaan, 2018).
Potential as Research Tools
Compounds with the imidazo[2,1-f]purin structure have been identified as potent and selective inverse agonists at human A3 adenosine receptors, highlighting their potential as valuable research tools in pharmacology and biochemistry. These findings underscore the significance of such compounds in investigating receptor dynamics and drug-receptor interactions (V. Ozola, Mark Thorand, M. Diekmann, Ramatullah Qurishi, B. Schumacher, K. Jacobson, C. Müller, 2003).
properties
IUPAC Name |
ethyl 2-[6-(5-chloro-2-methylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN5O4/c1-6-31-16(28)10-25-19(29)17-18(24(5)21(25)30)23-20-26(12(3)13(4)27(17)20)15-9-14(22)8-7-11(15)2/h7-9H,6,10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVIZVDTXMNAXKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3C4=C(C=CC(=C4)Cl)C)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.